6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 4-pyrrolidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C17H17N3O7S/c1-11-10-14(15(20(23)24)16(21)18-11)27-17(22)12-4-6-13(7-5-12)28(25,26)19-8-2-3-9-19/h4-7,10H,2-3,8-9H2,1H3,(H,18,21)
• InChI Key: UUCBYIAWDQWSDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H17N3O7S
• Molecular Weight: 407.4 g/mol

Description

6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C17H17N3O7S and its molecular weight is 407.4. The purity is usually 95%.
BenchChem offers high-quality 6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Compounds related to the query chemical have been synthesized and evaluated for their antibacterial properties. For instance, novel series of nitro-pyridinyl and pyranyl coumarin derivatives, starting from a similar core structure, displayed significant antibacterial activity against various bacterial strains, suggesting potential applications in developing new antimicrobial agents (El-Haggar et al., 2015).

Chemical Synthesis and Characterization

Research on the synthesis and characterization of dihydropyridine and pyridine derivatives, which share structural similarities with the compound , has been extensive. These studies often focus on developing new methods for synthesizing such compounds and exploring their chemical properties. For example, novel methods for synthesizing pyridine derivatives have been explored, leading to a better understanding of their chemical behavior and potential applications in various fields, including materials science and pharmacology (Figueroa‐Pérez et al., 2006).

Potential in Drug Discovery and Development

The structural motifs found in the query compound are commonly seen in molecules with significant biological activity. Research into similar compounds has identified potential applications in drug discovery, particularly in the development of novel therapeutic agents. For example, studies on the synthesis of dihydropyridine derivatives and their evaluation for anticancer activity highlight the potential of these chemical frameworks in creating new treatments for various cancers (Hadiyal et al., 2020).

Materials Science Applications

The synthesis and characterization of novel polyimides derived from pyridine-containing monomers demonstrate the utility of pyridine derivatives in materials science, particularly in developing new polymers with desirable thermal and mechanical properties (Wang et al., 2006).